Cas no 2227874-49-7 ((2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol)
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol
- EN300-1787851
- 2227874-49-7
-
- Inchi: 1S/C7H13N3O/c1-6(11)3-4-7-5-10(2)9-8-7/h5-6,11H,3-4H2,1-2H3/t6-/m0/s1
- InChI Key: JKBAXSPPTWJZKN-LURJTMIESA-N
- SMILES: O[C@@H](C)CCC1=CN(C)N=N1
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 50.9Ų
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787851-1g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 1g |
$1971.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-5g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 5g |
$5719.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-10g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 10g |
$8480.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-0.05g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 0.05g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-0.1g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 0.1g |
$1735.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-0.25g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 0.25g |
$1814.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-0.5g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 0.5g |
$1893.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-1.0g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 1g |
$1971.0 | 2023-05-23 | ||
| Enamine | EN300-1787851-2.5g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 2.5g |
$3865.0 | 2023-09-19 | ||
| Enamine | EN300-1787851-5.0g |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol |
2227874-49-7 | 5g |
$5719.0 | 2023-05-23 |
(2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol
Compound CAS No 2227874-49-7: (2S)-4-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Butan-2-Ol
The compound with CAS number 2227874-49-7, commonly referred to as (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the second carbon of the butanol backbone and the presence of a substituted 1,2,3-triazole ring at the fourth position. The triazole moiety is a heterocyclic aromatic ring containing three nitrogen atoms, which is known for its stability and versatility in chemical reactions.
Recent studies have highlighted the potential of (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol as a promising intermediate in the synthesis of bioactive compounds. Its chiral center makes it particularly valuable in asymmetric synthesis, where the stereochemistry of molecules plays a critical role in their biological activity. Researchers have explored its application in the development of novel drug candidates targeting various therapeutic areas, including inflammation and neurodegenerative diseases.
The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring via click chemistry reactions. The use of copper-catalyzed azide alkyne cycloaddition (CuAAC) has been reported as an efficient method for constructing the triazole moiety. This approach not only ensures high yields but also allows for precise control over the stereochemistry at the chiral center.
In terms of biological activity, (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol has shown potential as a modulator of certain enzyme activities. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in cellular signaling pathways associated with cancer progression. These findings underscore its potential as a lead compound for anticancer drug development.
Moreover, the compound's stereochemistry has been found to significantly influence its pharmacokinetic properties. Studies comparing the (R) and (S) enantiomers have revealed differences in absorption, distribution, metabolism, and excretion (ADME) profiles. This highlights the importance of stereochemical control in drug design and optimization.
Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of (2S)-4-(1-methyl-1H-1,2,3-triazol-4-yli)butan-o-l to various protein targets. Molecular docking studies have provided insights into its potential interactions with key therapeutic targets, further guiding its application in drug discovery.
In conclusion, (S)-configured 4-(substituted triazolyl)butanols, such as CAS No 2227874 - 49 - 7 compound mentioned here, represent an exciting class of molecules with diverse applications in organic synthesis and drug discovery. Their unique structural features and stereochemical properties make them invaluable tools for advancing modern medicinal chemistry.
2227874-49-7 ((2S)-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)